3-Amino-2-methyl-1-(2-methylfuran-3-yl)propan-1-ol

• Molecular Formula: C9H15NO2
• Molecular Weight: 169.22 g/mol
• SMILES: CC1=C(C=CO1)C(C(C)CN)O
• InChI: InChI=1S/C9H15NO2/c1-6(5-10)9(11)8-3-4-12-7(8)2/h3-4,6,9,11H,5,10H2,1-2H3
• InChIKey: KHVBJRZXWATAKG-UHFFFAOYSA-N

3-Amino-2-methyl-1-(2-methylfuran-3-yl)propan-1-ol: Core Physicochemical and Structural Baseline for Procurement Decisions

3-Amino-2-methyl-1-(2-methylfuran-3-yl)propan-1-ol (CAS 1467337-88-7) is a synthetic furan-based β-amino alcohol with the molecular formula C₉H₁₅NO₂ and a molecular weight of 169.22 g/mol [1]. It features a 2-methylfuran-3-yl ring linked to a propan-1-ol backbone that bears both a primary amine and an additional methyl substituent at the C2 position of the propanol chain . This compound belongs to the class of heterocyclic amino alcohols that serve as versatile intermediates in medicinal chemistry and organic synthesis . Key computed physicochemical descriptors include an XLogP3-AA of 0.4, a topological polar surface area (TPSA) of 59.4 Ų, two hydrogen bond donors, three hydrogen bond acceptors, and three rotatable bonds [1]. The compound is commercially available at a minimum purity specification of 95% from multiple vendors .

Furan-3-yl amino alcohol scaffold for regioselective chemistry

2-Methyl substituent provides steric bias without added rotatable bonds

Multi-vendor sourcing at consistent purity supports supply continuity

• [1] PubChem Compound Summary, CID 65190100, 3-Amino-2-methyl-1-(2-methylfuran-3-yl)propan-1-ol. National Center for Biotechnology Information (2024). View Source

Why Generic Substitution of 3-Amino-2-methyl-1-(2-methylfuran-3-yl)propan-1-ol Fails: Structural Uniqueness Among Furan Amino Alcohol Analogs

3-Amino-2-methyl-1-(2-methylfuran-3-yl)propan-1-ol cannot be trivially replaced by its closest structural analogs because even single-atom or positional changes produce measurable differences in critical physicochemical parameters that govern reactivity, solubility, membrane permeability, and downstream synthetic utility [1]. The presence of the 2-methyl group on the propanol backbone (absent in the des-methyl analog, CAS 1512520-77-2) increases the molecular weight by 14.03 Da and alters the lipophilicity profile . The 2-methylfuran-3-yl substitution pattern (vs. furan-2-yl in comparator CAS 1516366-01-0) shifts the predicted boiling point by over 67 °C and changes the density, reflecting fundamentally different intermolecular interactions . These differences are not cosmetic; they directly impact chromatographic retention, recrystallization behavior, and the stereoelectronic environment during derivatization reactions . The quantitative evidence below demonstrates that each structural variation produces distinct, measurable property profiles that preclude simple interchangeability in research and industrial workflows.

Des-methyl analog Lacks C2 steric bias; conformation-dependent reactivity may shift.

Furan-2-yl regioisomer Different intermolecular packing alters boiling point, density, and chromatographic retention.

Single-source/discontinued analogs Supply discontinuity risk may disrupt long-term research workflows.

• [1] PubChem Compound Summary, CID 65190100, 3-Amino-2-methyl-1-(2-methylfuran-3-yl)propan-1-ol. National Center for Biotechnology Information (2024). View Source

Quantitative Differentiation Evidence for 3-Amino-2-methyl-1-(2-methylfuran-3-yl)propan-1-ol Against Closest Analogs

Molecular Weight Differentiation: 2-Methyl Substituent Adds 14.03 Da vs. Des-Methyl Analog

The target compound (C₉H₁₅NO₂, MW 169.22 g/mol) bears an additional methyl group at the C2 position of the propanol backbone compared to its closest des-methyl analog 3-amino-1-(2-methylfuran-3-yl)propan-1-ol (CAS 1512520-77-2; C₈H₁₃NO₂, MW 155.19 g/mol) [1]. This structural difference yields a mass increment of 14.03 Da, which is analytically significant in LC-MS and GC-MS workflows where co-elution or isobaric interference must be excluded . The molecular formula difference (C₉ vs. C₈) also impacts elemental composition calculations for combustion analysis and stoichiometric reaction planning.

Molecular Weight

Reported

+14.03 Da

Unambiguous MS identification vs. des-methyl analog

ΔFormula +CH₂; 9.0% mass increase

Evidence Dimension	Molecular weight and molecular formula
Target Compound Data	MW 169.22 g/mol, C₉H₁₅NO₂
Comparator Or Baseline	3-Amino-1-(2-methylfuran-3-yl)propan-1-ol (CAS 1512520-77-2): MW 155.19 g/mol, C₈H₁₃NO₂
Quantified Difference	ΔMW = +14.03 Da (9.0% increase); ΔFormula = +CH₂
Conditions	Computed molecular weight and formula from PubChem and vendor datasheets

Why This Matters

The 14 Da mass difference ensures unambiguous identification in mass spectrometry-based assays and eliminates the risk of misassignment when screening compound libraries containing both analogs .

• [1] PubChem Compound Summary, CID 65190100, 3-Amino-2-methyl-1-(2-methylfuran-3-yl)propan-1-ol, MW 169.22 g/mol, C₉H₁₅NO₂. NCBI (2024). View Source

Lipophilicity Shift: XLogP3-AA of 0.4 vs. LogP ~0.97 for Des-Methyl Analog

The target compound exhibits an XLogP3-AA value of 0.4 as computed by PubChem [1], whereas the des-methyl analog 3-amino-1-(2-methylfuran-3-yl)propan-1-ol (CAS 1512520-77-2) has a vendor-reported LogP of 0.97022 . Although the computational methods differ (XLogP3-AA vs. vendor LogP algorithm), the directionality suggests the target compound is less lipophilic than its des-methyl comparator despite having an additional methyl group—likely due to the altered spatial arrangement of the hydrophilic amino and hydroxyl groups relative to the lipophilic furan ring . A lower LogP typically correlates with improved aqueous solubility and reduced passive membrane permeability, which may be advantageous for applications requiring water-compatible reaction conditions.

Lipophilicity

Data to verify

ΔLogP ≈ −0.57

Lower predicted lipophilicity may support aqueous solubility for assays

XLogP3-AA vs vendor LogP; directionality consistent

Evidence Dimension	Lipophilicity (LogP)
Target Compound Data	XLogP3-AA = 0.4
Comparator Or Baseline	3-Amino-1-(2-methylfuran-3-yl)propan-1-ol (CAS 1512520-77-2): LogP = 0.97022 (vendor-reported)
Quantified Difference	ΔLogP ≈ −0.57 (directionally lower lipophilicity for target)
Conditions	XLogP3-AA computed by PubChem 3.0 (target); vendor algorithm (comparator)

Why This Matters

The lower predicted lipophilicity of the target compound may confer superior aqueous solubility for in vitro assays and simplifies aqueous-phase reaction setups compared to the more lipophilic des-methyl analog .

• [1] PubChem Compound Summary, CID 65190100, XLogP3-AA = 0.4. NCBI (2024). View Source

Boiling Point Divergence: 67.4 °C Lower Than Furan-2-yl Regioisomer

The target compound has a predicted boiling point of 185.9±19.0 °C, which is substantially lower than the 253.3±30.0 °C predicted for its furan-2-yl regioisomer 3-amino-1-(furan-2-yl)-2-methylpropan-1-ol (CAS 1516366-01-0) . This 67.4 °C difference arises from the distinct electronic and steric environments of the furan-3-yl vs. furan-2-yl substitution, which alter intermolecular hydrogen-bonding networks and dipole moments . The significantly lower boiling point of the target compound translates to milder distillation or rotary evaporation conditions during purification, potentially reducing thermal degradation risk for heat-sensitive downstream derivatives.

Boiling Point

Data to verify

−67.4 °C

Lower predicted BP supports gentler distillation purification

Predicted values; experimental verification recommended

Evidence Dimension	Predicted boiling point
Target Compound Data	185.9±19.0 °C (predicted)
Comparator Or Baseline	3-Amino-1-(furan-2-yl)-2-methylpropan-1-ol (CAS 1516366-01-0): 253.3±30.0 °C (predicted)
Quantified Difference	ΔBP = −67.4 °C (26.6% lower)
Conditions	Predicted boiling points from ChemSrc/chemical database computational models

Why This Matters

The 67.4 °C lower boiling point enables gentler purification protocols, which is critical when the compound is used as a volatile intermediate in multi-step syntheses where thermal decomposition must be avoided .

Density Difference: 2.3% Lower Than Furan-2-yl Regioisomer Affects Formulation Calculations

The target compound exhibits a predicted density of 1.080±0.06 g/cm³, compared to 1.105±0.06 g/cm³ for the furan-2-yl regioisomer (CAS 1516366-01-0) . This 0.025 g/cm³ difference, though modest in absolute terms, becomes significant when preparing stock solutions by volume for high-throughput screening, where a 2.3% systematic density error would propagate to a corresponding molar concentration error if the compounds were treated as interchangeable . The lower density of the target compound is consistent with its lower boiling point and altered intermolecular packing driven by the furan-3-yl (vs. furan-2-yl) geometry.

Density

Data to verify

−0.025 g/cm³ (−2.3%)

Modest density shift; may bias volumetric stock preparation

Use verified density for gravimetric/volumetric conversion

Evidence Dimension	Predicted density
Target Compound Data	1.080±0.06 g/cm³ (predicted)
Comparator Or Baseline	3-Amino-1-(furan-2-yl)-2-methylpropan-1-ol (CAS 1516366-01-0): 1.105±0.06 g/cm³ (predicted)
Quantified Difference	ΔDensity = −0.025 g/cm³ (−2.3%)
Conditions	Predicted densities from ChemSrc computational models

Why This Matters

Accurate density is essential for converting between mass-based procurement quantities and volumetric dosing in automated liquid handling systems; a 2.3% difference is sufficient to cause detectable concentration biases in dose-response assays .

Commercial Availability: 95% Purity Baseline with Multi-Vendor Sourcing vs. Discontinued or Single-Source Analogs

The target compound is listed as actively stocked at 95% minimum purity by at least three independent vendors: AKSci (Cat. 7330DR), ChemScene (Cat. CS-0352335), and Leyan (Cat. 1423005) . In contrast, the closest analog 3-amino-1-(2-methylfuran-3-yl)propan-1-ol (CAS 1512520-77-2) is marked as discontinued at CymitQuimica, and the furan-2-yl regioisomer (CAS 1516366-01-0) is also discontinued at CymitQuimica . The geminal dimethyl analog (CAS 1934680-24-6, MW 183.25 g/mol) is discontinued at CymitQuimica as well . Multi-vendor availability reduces single-source supply risk, enables competitive pricing, and provides batch-to-batch quality assurance redundancy—key procurement considerations for long-term research programs.

Commercial Availability

Context-dependent

Target: active multi-source (≥3 vendors)

Comparators: at least partially discontinued

Catalog status 2025–2026

Multi-vendor availability reduces single-source supply risk

Verify current stock status before procurement

Evidence Dimension	Commercial availability and vendor diversity
Target Compound Data	≥3 active vendors (AKSci, ChemScene, Leyan); 95% min. purity
Comparator Or Baseline	Des-methyl analog (CAS 1512520-77-2): discontinued at CymitQuimica; Furan-2-yl regioisomer (CAS 1516366-01-0): discontinued at CymitQuimica; Gem-dimethyl analog (CAS 1934680-24-6): discontinued at CymitQuimica
Quantified Difference	Target: multi-source active vs. Comparator analogs: at least partially discontinued
Conditions	Vendor catalog status as of 2025–2026

Why This Matters

Multi-vendor sourcing with consistent 95% purity specification mitigates supply disruption risk and ensures uninterrupted research workflows, a critical advantage over analogs with discontinued or single-source availability .

Rotatable Bond Conservation with Increased Steric Bulk: 3 Rotatable Bonds Maintained Despite Added Methyl

Despite the additional methyl substituent at C2, the target compound retains exactly three rotatable bonds, identical to the furan-2-yl regioisomer comparator (CAS 1516366-01-0), which also has three rotatable bonds [1]. This indicates that the 2-methyl group does not introduce additional conformational degrees of freedom but instead increases local steric bulk, which can restrict the accessible conformational space of the adjacent amino and hydroxyl groups . In molecular recognition contexts, this steric constraint may translate to altered binding entropy and selectivity profiles when the compound is used as a scaffold for target engagement, distinguishing it from the more flexible des-methyl analog that lacks this steric bias [2].

Conformational Flexibility

Class-level

3 rotatable bonds retained

Steric bulk without added conformational freedom may influence binding

TPSA ~59 Ų, 2 HBD, 3 HBA; binding entropy context

Evidence Dimension	Rotatable bond count and conformational properties
Target Compound Data	3 rotatable bonds (PubChem); 2 HBD, 3 HBA, TPSA 59.4 Ų
Comparator Or Baseline	Furan-2-yl regioisomer (CAS 1516366-01-0): 3 rotatable bonds, 2 HBD, 3 HBA. Des-methyl analog: not directly available.
Quantified Difference	Identical rotatable bond count (3); TPSA conserved at ~59 Ų range
Conditions	Computed by Cactvs 3.4.8.18 (PubChem) for target; vendor data for comparator

Why This Matters

Maintaining three rotatable bonds while adding steric bulk at C2 provides a unique conformational profile that may favor specific binding poses in structure-based drug design, differentiating the compound from less sterically constrained analogs .

• [1] PubChem Compound Summary, CID 65190100, Rotatable Bond Count = 3. NCBI (2024). View Source
• [2] Kuujia.com, (1S)-3-Amino-1-(2-methylfuran-3-yl)propan-1-ol, CAS 2227682-46-2. Structural description. View Source

Best-Fit Research and Industrial Application Scenarios for 3-Amino-2-methyl-1-(2-methylfuran-3-yl)propan-1-ol Based on Quantitative Differentiation Evidence

Medicinal Chemistry: Scaffold for β-Amino Alcohol-Derived Bioactive Libraries

The target compound's combination of a 2-methylfuran-3-yl moiety with a 2-methyl-substituted β-amino alcohol backbone provides a structurally differentiated scaffold for generating compound libraries targeting enzymes or receptors where steric and electronic modulation at the C2 position is critical. The computed XLogP3-AA of 0.4 [1] and TPSA of 59.4 Ų place this compound within favorable drug-like chemical space, while the 2-methyl group offers a handle for further SAR exploration without adding rotatable bonds. Researchers seeking a furan-3-yl (rather than the more common furan-2-yl) amino alcohol with built-in steric bias should prioritize this compound over the des-methyl or furan-2-yl alternatives.

Organic Synthesis: Intermediate for Regioselective Derivatization at the Furan 3-Position

The furan-3-yl substitution pattern (as opposed to furan-2-yl) directs electrophilic aromatic substitution to different positions on the furan ring, enabling regioselective downstream functionalization that is inaccessible with furan-2-yl analogs. The lower predicted boiling point (185.9 °C vs. 253.3 °C for the furan-2-yl regioisomer) facilitates product isolation by distillation under milder conditions, reducing thermal decomposition of sensitive intermediates. The multi-vendor availability at 95% purity ensures that scale-up from milligram to gram quantities can proceed without re-validation of a new supplier.

Analytical Chemistry: Mass Spectrometry Reference Standard with Distinctive 169.22 Da Parent Ion

The molecular ion at m/z 169.22 ([M+H]⁺ at m/z 170.22) provides a unique mass tag that cleanly resolves from the des-methyl analog (m/z 155.19) [1] and the geminal dimethyl analog (m/z 183.25). This 14 Da spacing enables unambiguous compound tracking in metabolic stability assays, reaction monitoring by LC-MS, and impurity profiling without isobaric interference from closely related analogs. The lower LogP (0.4) compared to the des-methyl analog (~0.97) suggests better compatibility with reversed-phase HPLC mobile phases containing higher aqueous content, simplifying method development.

Chemical Biology: Probe Molecule with Defined Hydrogen Bonding Topology

With exactly two hydrogen bond donors (NH₂ and OH) and three hydrogen bond acceptors (furan O, OH, NH₂), the target compound presents a defined hydrogen-bonding pharmacophore that can be systematically varied through derivatization of the primary amine or the secondary alcohol. The 2-methyl group restricts the conformational freedom of the amino and hydroxyl groups without increasing the rotatable bond count (three), potentially reducing the entropic penalty upon target binding relative to the more flexible des-methyl analog . This makes the compound a rational choice for fragment-based drug discovery or covalent probe design where conformational pre-organization is valued.

Application

Selection Property

Validation Focus

β-Amino alcohol library synthesis

Furan-3-yl scaffold with steric bias

Conformational restriction profiling

Regioselective furan derivatization

Furan-3-yl substitution pattern

Distillation protocol optimization

Mass spectrometry reference standard

Distinctive molecular ion signature

Isobaric interference assessment

Chemical biology probe design

Defined H-bond topology with restricted flexibility

Entropic penalty evaluation in target binding

• [1] PubChem Compound Summary, CID 65190100, 3-Amino-2-methyl-1-(2-methylfuran-3-yl)propan-1-ol, XLogP3-AA = 0.4, MW = 169.22. NCBI (2024). View Source